Cas no 24680-50-0 (trans-p-Methoxycinnamaldehyde)

• Product Name: trans-p-Methoxycinnamaldehyde
• CAS No: 24680-50-0
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD00017343
• CID: 88528
• PubChem ID: 641294
• Update Time: 2025-04-18

trans-p-Methoxycinnamaldehyde Chemical and Physical Properties

Names and Identifiers

• trans-4-Methoxycinnamaldehyde
• trans-p-Methoxycinnamaldehyde
• (E)-4-Methoxycinnamaldehyde
• 4-METHOXYCINNAMALDEHYDE
• trans-p-Methoxycinna
• 3-p-methoxyphenyl-2-propenal
• PARA-METHOXY CINNAMIC ALDEHYDE
• para-methoxycinnamaldehyde
• P-METHOXY CINNAMIC ALDEHYDE
• (E)-3-(4-Methoxyphenyl)acrylaldehyde
• (E)-3-(4-Methoxyphenyl)-2-propenal
• 3-(4-methoxyphenyl)acrylaldehyde
• p-Methoxycinnamaldehyde
• p-Methoxycinnamic aldehyde
• 3-(4-Methoxyphenyl)-2-propenal
• p-Methoxy cinnamaldehyde
• Cinnamaldehyde, p-methoxy-
• 2-propenal, 3-(4-methoxyphenyl)-, (2E)-
• Methoxycinnamaldehyde, p-
• (2E)-3-(4-methoxyphenyl)acrylaldehyde
• para-Methoxy cinnam

• MDL： MFCD00017343
• Inchi： 1S/C10H10O2/c1-12-10-6-4-9(5-7-10)3-2-8-11/h2-8H,1H3/b3-2+
• InChI Key： AXCXHFKZHDEKTP-NSCUHMNNSA-N
• SMILES： O(C)C1C=CC(/C=C/C=O)=CC=1
• BRN： 1447540

Computed Properties

• Exact Mass: 162.06800
• Monoisotopic Mass: 162.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3
• Surface Charge: 0

Experimental Properties

• Color/Form: Not available
• Density: 1.0281 (rough estimate)
• Melting Point: 57.0 to 61.0 deg-C
• Boiling Point: 176°C/14mmHg(lit.)
• Flash Point: 160°C/3mm
• Refractive Index: 1.6000 (estimate)
• Water Partition Coefficient: Insoluble in water.
• PSA: 26.30000
• LogP: 1.90730
• Solubility: Not available
• Sensitiveness: Air Sensitive

trans-p-Methoxycinnamaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes